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Compound of Interest

O-Ethyl S-propyl!
Compound Name:

chlorodithiophosphate
CAS No.: 42069-01-2
Cat. No.: B3052510

Get Quote

\ J

Content Type: Technical Comparison Guide Audience: Analytical Chemists, Process
Development Scientists, and Forensic Toxicologists Focus: Structural elucidation, impurity
profiling, and differentiation from isomeric organophosphates.

Executive Summary & Chemical Context[1][2][3][4]
[5][6]

O-Ethyl S-propyl chlorodithiophosphate (CAS 42069-01-2) is a critical organophosphorus
intermediate, primarily utilized in the synthesis of the insecticide Profenofos. In drug and
agrochemical development, accurate identification of this intermediate is paramount for process
control and impurity profiling.

This guide compares the GC-MS fragmentation behavior of this specific chlorodithiophosphate
against its structural analogs (e.g., Ethoprophos and O,0O-Diethyl chlorothiophosphate). We
focus on distinguishing features—specifically the S-propyl moiety—which undergoes unique
rearrangement pathways distinct from O-alkyl groups.
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Chemical Identity[3][4][7]1[8][9][10][11]

o |[UPAC Name: O-Ethyl S-propyl phosphorochloridodithioate[1][2]
e Formula: C

H
CIOPS

e Molecular Weight: 218.68 g/mol

o Key Structural Features: P=S bond, labile P-Cl bond, O-Ethyl group, S-Propyl group.

Experimental Protocol (Self-Validating System)

To ensure reproducible fragmentation patterns, the following protocol synthesizes best
practices for labile organophosphorus chlorides.

Sample Preparation & GC-MS Configuration

e Solvent: Hexane or Isooctane (Avoid alcohols to prevent transesterification of the P-Cl bond).
e Concentration: 10 pg/mL (Trace analysis mode) to minimize source contamination.

« Inlet: Splitless mode at 200°C. Note: Temperatures >220°C can induce thermal degradation
of the S-propyl chain prior to ionization.
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Parameter Setting Rationale
Col DB-5MS or Rtx-5 Amine (30m Low-bleed phase essential for
olumn
x 0.25mm x 0.25um) sulfur-containing analytes.
) Helium, 1.0 mL/min (Constant Standard flow for optimal

Carrier Gas o N

Flow) ionization efficiency.

o Standardizes fragmentation for

lon Source Electron lonization (El), 70 eV

library comparison.

High enough to prevent

Source Temp 230°C condensation, low enough to
limit pyrolysis.
Captures low mass alkyl
Scan Range m/z 40-450 fragments and potential

dimers.

Quality Control (System Suitability)

 Inertness Check: Inject a test mix containing Ethoprophos. If the peak tails significantly or

shows degradation products (e.g., loss of propyl group), the liner requires deactivation.

e Chloride Verification: The presence of the P-Cl bond makes the molecule moisture-sensitive.

A "blank" injection of the solvent must be run immediately before the sample to ensure no

hydrolysis artifacts (e.g., the corresponding acid) are present in the system.

Comparative Fragmentation Analysis

The mass spectrum of O-Ethyl S-propyl chlorodithiophosphate is dominated by the interplay
between the chlorine isotope pattern and the McLafferty rearrangement of the S-propyl group.

The Target Spectrum vs. Analogs

We compare the target molecule against two common alternatives found in similar synthesis

streams:

e O,0-Diethyl Chlorothiophosphate: Lacks the S-propyl group (replaced by O-ethyl).
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» Ethoprophos: Lacks the Chlorine (replaced by a second S-propyl).

Tahle 1- Diagnnqtic lon Cnmpariqnn

Target: O-Ethyl Analog 1: O,0O-
S-propyl Diethyl Analog 2: Diagnostic
Fragment Type o . L
chlorodithiopho  chlorothiophosp  Ethoprophos Significance
sphate hate
. Confirms MW
Molecular lon m/z 218 (Distinct  m/z 188 (Cl m/z 242 (No CI
and presence of
(M+) Cl pattern) pattern) pattern)
Cl/S count.
The S-Propyl
m/z 176 (M - m/z 158 (M - McLafferty
m/z 160 (M - )
Base Peak Propene) or m/z Propene - rearrangement is
Ethylene)
183 (M - CI) Propyl) favored over O-
Ethyl.
m/z 43 (Propyl, C  m/z 29 (Ethyl, C High abundance
of m/z 43
Alkyl Loss H H m/z 43 (Propyl) o
indicates S-
) ) propyl presence.
m/z 63 (PS m/z 63 (PS m/z 97 (PS Confirms
P-S Cleavage thiophosphate
) ) ) core.

Mechanistic Deep Dive: The S-Propyl "Signature"

The most critical differentiator for the target molecule is the McLafferty Rearrangement

involving the S-propyl chain. Unlike O-ethyl groups, the sulfur atom polarizes the bond

differently, facilitating the transfer of a gamma-hydrogen to the sulfur/oxygen and the expulsion

of a neutral alkene (Propene).

Mechanism:

¢ lonization: Removal of an electron from the Sulfur (P=S) or Chlorine.

o Rearrangement: The S-propyl chain folds back; a hydrogen from the propyl
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-carbon transfers to the P=S sulfur.

e Elimination: Neutral Propene (42 Da) is lost.
e Result: Aradical cation at m/z 176 (M - 42).

Note: The O-ethyl group can also undergo McLafferty rearrangement to lose Ethylene (28 Da),
but the S-propyl loss is kinetically favored due to the size and polarizability of the sulfur atom.

Visualizing the Fragmentation Pathway[6][12][13]
[14]

The following diagram illustrates the competitive fragmentation pathways that define the
spectral fingerprint of O-Ethyl S-propyl chlorodithiophosphate.

Molecular lon [M]+
m/z 218 (3:1 Cl Isotope)

Dominant Path Common Path

McLafferty Rearrangement Heterolytic Cleavage McLafferty Rearrangement
(S-Propyl) (P-Cl Bond) (O-Ethyl)

Fragment lon Fragment lon Fragment lon
[M - Propene]+ [M-Clj+ [M - Ethylene]+
m/z 176 m/z 183 m/z 190

icl radical

Secondary Loss

(Loss of Cl from m/z 176)

Core lon
[HO(HS)P(S)I+
m/z 141
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Click to download full resolution via product page

Caption: Figure 1. Competitive fragmentation pathways for O-Ethyl S-propyl
chlorodithiophosphate (m/z 218). The S-propyl rearrangement (Red path) is the primary
diagnostic indicator.

Synthesis & Impurity Context

Understanding where this molecule fits in the synthesis of Profenofos is crucial for interpreting
"unknown" peaks in a reaction mixture.

Phosphorus Sulfochloride ARCEMOLECULE] PROFENOFOS

(Insecticide)

Step 2: P hiolation o
(PSCI3) hosphate + Propyl Mercaptan) O e e

Click to download full resolution via product page

Caption: Figure 2. Synthesis workflow showing the target as the immediate precursor to
Profenofos.

Conclusion & Recommendations

For researchers identifying O-Ethyl S-propyl chlorodithiophosphate, the following
conclusions are drawn from the comparative data:

o Confirm the Chlorine: Look for the characteristic 3:1 isotopic ratio at m/z 218/220. If this
pattern is absent, you likely have the hydrolyzed acid or a bis-alkyl impurity.

o Track the Propyl Group: The loss of 42 Da (Propene) to form m/z 176 is the specific
fingerprint of the S-propyl ester. This distinguishes it from O-propyl isomers, which would
preferentially lose the propyl radical (43 Da) or undergo different rearrangement kinetics.

e Monitor Thermal Stability: If the spectrum is dominated by m/z 43 and m/z 63 with no
molecular ion, lower the injection port temperature; the S-P bond is thermally labile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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